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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the positional isomers of the

chemical formula C6H3BrClNO2, which correspond to the various forms of

bromochloronitrobenzene. This document details the IUPAC nomenclature, chemical and

physical properties, synthesis methodologies, and known applications of these compounds,

with a particular focus on their relevance in pharmaceutical research and development.

Isomers of C6H3BrClNO2
There are ten possible positional isomers for a benzene ring substituted with one bromine, one

chlorine, and one nitro group. The IUPAC names are determined by assigning locants to the

substituents to give the lowest possible numbering, with alphabetical order taking precedence

when multiple numbering schemes are possible.

The ten positional isomers are:

1-Bromo-2-chloro-3-nitrobenzene

1-Bromo-2-chloro-4-nitrobenzene

1-Bromo-2-chloro-5-nitrobenzene

1-Bromo-3-chloro-2-nitrobenzene
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1-Bromo-3-chloro-4-nitrobenzene

1-Bromo-3-chloro-5-nitrobenzene

1-Bromo-4-chloro-2-nitrobenzene

1-Bromo-4-chloro-3-nitrobenzene

2-Bromo-1-chloro-3-nitrobenzene

2-Bromo-1-chloro-4-nitrobenzene

Detailed Isomer Profiles
This section provides detailed information for each of the ten isomers. It is important to note

that the extent of available data varies significantly between isomers, with some being well-

characterized intermediates and others having limited information in the public domain.

1-Bromo-2-chloro-3-nitrobenzene
Chemical Identifiers:

CAS Number: 3970-37-4[1]

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[1]

Molecular Weight: 236.45 g/mol [1]

Appearance: Pale-yellow to yellow-brown solid[2]

Melting Point: 57-60 °C[3]

Boiling Point: 290.4 ± 20.0 °C (Predicted)[3]

Density: 1.827 ± 0.06 g/cm³ (Predicted)[3]

Synthesis:
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Experimental Protocol: A general procedure for the synthesis of 1-bromo-2-chloro-3-

nitrobenzene starts from 2-chloro-3-nitrobenzoic acid.[3][4]

Dissolve 2-chloro-3-nitrobenzoic acid (15 g, 74.4 mmol) in 350 mL of carbon

tetrachloride under a nitrogen atmosphere.

Add red mercuric oxide (24.3 g, 111.62 mmol) to the solution.

Heat the mixture to reflux at 87°C under light.

Slowly add bromine (5.75 mL, 111.6 mmol) dropwise.

Continue refluxing for 3 hours after the addition is complete.

Cool the reaction to room temperature.

Quench the reaction with a saturated aqueous solution of sodium bicarbonate, stir for

10 minutes, and filter through a diatomaceous earth pad.

Wash the filter cake with dichloromethane.

Separate the organic layer from the filtrate, wash with water and then brine, and dry

over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to yield the product. This procedure has a

reported yield of 67%.[4]

Applications and Biological Relevance:

This compound is utilized as a reagent in pharmaceutical synthesis.[3][4] It is notably used

in the synthesis of the benzodiazepinone bromodomain inhibitor CPI-637, which has

potential applications in cancer therapy.[4]

1-Bromo-2-chloro-4-nitrobenzene
Chemical Identifiers:

CAS Number: 29682-39-1[5]
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Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[5]

Molecular Weight: 236.45 g/mol [5]

Appearance: White to light yellow crystalline powder[6]

Melting Point: 59.0-63.0 °C[6]

Synthesis:

Information on specific synthesis protocols is limited in readily available literature. It is

generally prepared through electrophilic aromatic substitution reactions on a suitably

substituted benzene ring.

Applications and Biological Relevance:

This isomer is used as an intermediate in organic synthesis.[5]

1-Bromo-2-chloro-5-nitrobenzene
Chemical Identifiers:

CAS Number: 16588-26-4[7]

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[7]

Molecular Weight: 236.45 g/mol

Appearance: Data not readily available.

Purity: Available with 95% purity.[7]

Synthesis:

Detailed synthesis protocols are not widely documented in public sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 17 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloro-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloro-4-nitrobenzene
https://cymitquimica.com/products/3B-B4374/4-bromo-1-chloro-2-nitrobenzene/
https://cymitquimica.com/products/3B-B4374/4-bromo-1-chloro-2-nitrobenzene/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloro-4-nitrobenzene
https://www.aobchem.com/1-bromo-2-chloro-5-nitrobenzene.html
https://www.aobchem.com/1-bromo-2-chloro-5-nitrobenzene.html
https://www.aobchem.com/1-bromo-2-chloro-5-nitrobenzene.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Biological Relevance:

This compound is available as a chemical reagent for research and development.

1-Bromo-3-chloro-2-nitrobenzene
Chemical Identifiers:

CAS Number: 59772-48-4

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[8]

Molecular Weight: 236.45 g/mol [8]

Appearance: Data not readily available.

Synthesis:

Detailed synthesis protocols are not widely documented in public sources.

Applications and Biological Relevance:

Information on the applications of this isomer is limited.

1-Bromo-3-chloro-4-nitrobenzene
Chemical Identifiers:

CAS Number: Not clearly defined in searches.

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2

Molecular Weight: 236.45 g/mol

Appearance: Yellow solid[9]
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© 2025 BenchChem. All rights reserved. 5 / 17 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-chloro-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-chloro-2-nitrobenzene
https://wap.guidechem.com/encyclopedia/2-bromo-4-chloro-1-nitro-benze-dic557036.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point: 74-76 °C[9]

Solubility: Insoluble in water; soluble in common organic solvents.[9]

Synthesis:

Can be synthesized through electrophilic aromatic substitution on a substituted benzene

precursor.

Applications and Biological Relevance:

It serves as a key intermediate in organic synthesis, particularly for pharmaceuticals,

pesticides, and dyes.[10]

1-Bromo-3-chloro-5-nitrobenzene
Chemical Identifiers:

CAS Number: 219817-43-3[11][12]

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[11][12]

Molecular Weight: 236.45 g/mol [11][13]

Appearance: Yellow crystalline solid.[14][15]

Melting Point: 81.2 °C[3][16]

Boiling Point: 268.8 ± 20.0 °C (Predicted)[16][17]

Density: 1.8 ± 0.1 g/cm³[16]

Synthesis:

This compound is typically prepared by the nitration of 3-bromo-5-chlorobenzene using

nitric acid. The product is then isolated through crystallization and purification.[14][15]
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Applications and Biological Relevance:

It is frequently used as an intermediate in organic synthesis for the production of

pharmaceuticals, dyes, and pesticides.[11][14][15]

1-Bromo-4-chloro-2-nitrobenzene
Chemical Identifiers:

CAS Number: 41513-04-6[18]

Synonyms: 2-Bromo-5-chloronitrobenzene[18]

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[19]

Molecular Weight: 236.45 g/mol [19]

Appearance: White to light yellow crystalline powder.[18]

Melting Point: 67-71 °C[18]

Density: 2.048 g/mL at 25 °C

Synthesis:

Experimental Protocol (as an intermediate for Vismodegib): A common synthesis involves

the Sandmeyer reaction starting from 4-chloro-3-nitroaniline.[20]

Dissolve 4-chloro-3-nitroaniline (17.2 g, 0.1 mol) in 260 mL of 48% hydrobromic acid at

0 °C.

Slowly add a solution of sodium nitrite (13.8 g, 0.2 mol) in water dropwise, maintaining

the temperature at 0 °C.

Stir the mixture for 1 hour at 0 °C.
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Add cuprous bromide (24 g, 0.17 mol) in portions and continue stirring for another hour

at 0 °C.

The product is then worked up from the reaction mixture.

Applications and Biological Relevance:

This isomer is a crucial intermediate in the synthesis of Vismodegib, the first FDA-

approved drug that targets the Hedgehog signaling pathway.[21] Vismodegib is used to

treat metastatic and locally advanced basal cell carcinoma.[21]

1-Bromo-4-chloro-3-nitrobenzene
Chemical Identifiers:

CAS Number information is not readily available for this specific isomer, suggesting it is

less common.

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2

Molecular Weight: 236.45 g/mol

Data on physical properties are limited.

Synthesis:

Synthesis routes are not well-documented in common chemical literature.

Applications and Biological Relevance:

No specific applications are widely reported.

2-Bromo-1-chloro-3-nitrobenzene
Chemical Identifiers:

CAS Number: 19128-48-4[22]
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Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[22]

Molecular Weight: 236.45 g/mol [22]

Appearance: Solid[13]

Melting Point: 83-85 °C

Boiling Point: 252.7 ± 20.0 °C (Predicted)

Synthesis:

Synthesis can be achieved through electrophilic aromatic substitution on an appropriately

substituted benzene derivative.

Applications and Biological Relevance:

This compound serves as a precursor for various biologically active molecules and is used

in pharmaceutical and materials science research.[23][24] Its reactivity is characterized by

the electron-withdrawing nature of its substituents, making it susceptible to nucleophilic

aromatic substitution.[23]

2-Bromo-1-chloro-4-nitrobenzene
Chemical Identifiers:

CAS Number: 16588-26-4[2]

Physical and Chemical Properties:

Molecular Formula: C6H3BrClNO2[2][25]

Molecular Weight: 236.45 g/mol [2][25]

Appearance: White to light yellow crystalline powder.[2][26]

Melting Point: 59-62 °C[2][26]

Foundational & Exploratory
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Boiling Point: ~290 °C[26]

Solubility: Slightly soluble in water; soluble in ethanol and ether.[26]

Synthesis:

Experimental Protocol from Benzene: A multi-step synthesis can be employed:[11][22]

Chlorination of Benzene: Benzene is reacted with chlorine gas in the presence of a

Lewis acid catalyst (e.g., FeCl3) to produce chlorobenzene.

Nitration of Chlorobenzene: Chlorobenzene is then nitrated using a mixture of

concentrated nitric acid and sulfuric acid. This reaction yields a mixture of ortho- and

para-nitrochlorobenzene, with the para isomer being the major product. The para

isomer (1-chloro-4-nitrobenzene) is separated.

Bromination of 1-chloro-4-nitrobenzene: The separated 1-chloro-4-nitrobenzene is

brominated using bromine and a Lewis acid catalyst. The directing effects of the chloro

(ortho, para-directing) and nitro (meta-directing) groups result in the bromine adding to

the position ortho to the chlorine and meta to the nitro group, yielding 2-bromo-1-chloro-

4-nitrobenzene.

Applications and Biological Relevance:

It is an important intermediate in the synthesis of pharmaceuticals, dyes, and pesticides.[2]

[26] A notable reaction is the nucleophilic aromatic substitution where the chlorine atom

can be displaced by a nucleophile, facilitated by the presence of the electron-withdrawing

nitro group.[27]

Quantitative Data Summary
The following table summarizes the key physical properties of the C6H3BrClNO2 isomers for

which data is available.
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IUPAC
Name

CAS
Number

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)
(Predicted)

Density
(g/cm³)
(Predicted)

1-Bromo-2-

chloro-3-

nitrobenzene

3970-37-4 236.45 57-60 290.4 ± 20.0 1.827 ± 0.06

1-Bromo-2-

chloro-4-

nitrobenzene

29682-39-1 236.45 59.0-63.0 N/A N/A

1-Bromo-3-

chloro-4-

nitrobenzene

N/A 236.45 74-76 N/A N/A

1-Bromo-3-

chloro-5-

nitrobenzene

219817-43-3 236.45 81.2 268.8 ± 20.0 1.8 ± 0.1

1-Bromo-4-

chloro-2-

nitrobenzene

41513-04-6 236.45 67-71 N/A
2.048 (at

25°C)

2-Bromo-1-

chloro-3-

nitrobenzene

19128-48-4 236.45 83-85 252.7 ± 20.0 N/A

2-Bromo-1-

chloro-4-

nitrobenzene

16588-26-4 236.45 59-62 ~290 N/A

N/A: Data not readily available in the searched sources.

Signaling Pathways and Experimental Workflows
Hedgehog Signaling Pathway and Vismodegib
The isomer 1-Bromo-4-chloro-2-nitrobenzene is a key building block for the synthesis of

Vismodegib, a drug that inhibits the Hedgehog (Hh) signaling pathway.[21] This pathway is
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crucial during embryonic development but is typically inactive in adult tissues.[1][28] In certain

cancers, like basal cell carcinoma, the pathway becomes aberrantly reactivated, leading to

uncontrolled cell proliferation.[28][29]

Vismodegib functions by binding to and inhibiting the Smoothened (SMO) protein, a key

component of the Hh pathway.[28][30] In the absence of the Hedgehog ligand, the Patched

(PTCH1) receptor inhibits SMO. When the Hh ligand binds to PTCH1, this inhibition is lifted,

allowing SMO to activate downstream signaling that leads to cell growth.[29][30] By inhibiting

SMO, Vismodegib effectively shuts down this cancer-promoting signaling cascade.

Pathway OFF (Normal Adult Tissue)

Pathway ON (Cancer)
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Click to download full resolution via product page

Hedgehog signaling pathway and Vismodegib's mechanism of action.

Synthesis Workflow Diagrams
The following diagrams illustrate the synthetic routes for two of the C6H3BrClNO2 isomers

based on the available experimental protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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